![molecular formula C11H7Cl2N3OS B5701169 3-(2,6-dichlorophenyl)-N-1,3,4-thiadiazol-2-ylacrylamide](/img/structure/B5701169.png)
3-(2,6-dichlorophenyl)-N-1,3,4-thiadiazol-2-ylacrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(2,6-dichlorophenyl)-N-1,3,4-thiadiazol-2-ylacrylamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as DCTA and has a molecular formula of C11H6Cl2N4OS. The purpose of
Mechanism of Action
The mechanism of action of DCTA is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in cell growth and division. This leads to the inhibition of cancer cell growth and proliferation. DCTA has also been shown to induce apoptosis or programmed cell death in cancer cells.
Biochemical and Physiological Effects
DCTA has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cell growth and division, leading to the inhibition of cancer cell growth and proliferation. DCTA has also been shown to induce apoptosis or programmed cell death in cancer cells. In addition, DCTA has been shown to have anti-inflammatory properties and the ability to inhibit the growth of bacteria and fungi.
Advantages and Limitations for Lab Experiments
One of the main advantages of DCTA is its potential applications in cancer therapy and as an anti-inflammatory agent. It has also been shown to have the ability to inhibit the growth of bacteria and fungi. However, one of the limitations of DCTA is its potential toxicity, which may limit its use in certain applications.
Future Directions
There are several future directions for research on DCTA. One area of research is to further investigate its potential applications in cancer therapy and as an anti-inflammatory agent. Another area of research is to investigate its potential use as an antimicrobial agent. Additionally, further studies are needed to determine the safety and toxicity of DCTA for use in humans.
Synthesis Methods
The synthesis of DCTA involves the reaction of 2,6-dichlorobenzonitrile with thiosemicarbazide in the presence of a base such as sodium hydroxide. The resulting product is then reacted with acryloyl chloride to give the final compound, DCTA. This method has been optimized to yield high purity and yield of DCTA.
Scientific Research Applications
DCTA has been studied for its potential applications in scientific research, particularly in the field of cancer therapy. It has been shown to have anti-cancer properties by inhibiting the growth of cancer cells. DCTA has also been studied for its potential use as an anti-inflammatory agent and for its ability to inhibit the growth of bacteria and fungi.
Properties
IUPAC Name |
(E)-3-(2,6-dichlorophenyl)-N-(1,3,4-thiadiazol-2-yl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7Cl2N3OS/c12-8-2-1-3-9(13)7(8)4-5-10(17)15-11-16-14-6-18-11/h1-6H,(H,15,16,17)/b5-4+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FERQFAQWXCQUJX-SNAWJCMRSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)C=CC(=O)NC2=NN=CS2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C(=C1)Cl)/C=C/C(=O)NC2=NN=CS2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7Cl2N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.